Cas no 2227699-78-5 ((3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2227699-78-5
• MF: C₈H₇BrClNO₃
• MW: 280.503080606461
• CID: 5766677
• PubChem ID: 165797219
• Update Time: 2025-05-24

(3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid
• EN300-1936681
• 2227699-78-5

• Inchi： 1S/C8H7BrClNO3/c9-4-1-5(8(10)11-3-4)6(12)2-7(13)14/h1,3,6,12H,2H2,(H,13,14)/t6-/m1/s1
• InChI Key： NOVIKNNDAIZMNU-ZCFIWIBFSA-N
• SMILES： BrC1=CN=C(C(=C1)[C@@H](CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 278.92978g/mol
• Monoisotopic Mass: 278.92978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4Ų

Additional information on (3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid

Chemical Compound CAS No. 2227699-78-5: (3R)-3-(5-Bromo-2-Chloropyridin-3-yl)-3-Hydroxypropanoic Acid

The compound (3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid with CAS No. 2227699-78-5 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with substituents at positions 5-bromo and 2-chloro, along with a hydroxypropanoic acid moiety attached at the 3-position of the pyridine ring. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of novel therapeutics targeting specific enzyme systems or receptor pathways. The presence of bromine and chlorine substituents on the pyridine ring contributes to its electronic properties, making it an attractive candidate for various chemical modifications and bioisosteric replacements. Moreover, the hydroxypropanoic acid group introduces hydrophilicity, which enhances its solubility and bioavailability.

One of the most promising applications of (3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid lies in its ability to inhibit key enzymes involved in metabolic disorders. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative conditions. The stereochemical integrity of the molecule is essential for maintaining its pharmacological activity, as minor deviations in configuration can lead to significant changes in binding affinity and efficacy.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. Its ability to interact with specific plant enzymes makes it a candidate for developing environmentally friendly pesticides or growth regulators. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of (3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Techniques such as enantioselective catalysis and asymmetric synthesis have been employed to achieve high yields of the desired enantiomer. These methods not only ensure the quality of the final product but also align with current trends toward sustainable chemical manufacturing.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure, stability, and reactivity under various conditions. Furthermore, computational modeling studies have been conducted to predict its interactions with biological targets, paving the way for rational drug design.

In conclusion, (3R)-3-(5-bromo-2-chloropyridin-3-yl)-3-hydroxypropanoic acid represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure, combined with recent advancements in chemical synthesis and biological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in shaping future innovations in medicine and agriculture.